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Compound of Interest

Compound Name: GLPG0492

Cat. No.: B607653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the characterization of GLPG0492, a

selective androgen receptor modulator (SARM), using High-Performance Liquid

Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. The

described methods are essential for confirming the identity, purity, and structural attributes of

GLPG0492 in a research and drug development setting.

High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC is a fundamental technique for assessing the purity of GLPG0492 and for separating its

enantiomers. The following protocols outline methods for both reverse-phase and chiral HPLC

analysis.

Reverse-Phase HPLC for Purity Assessment
This method is designed to separate GLPG0492 from potential impurities.

Experimental Protocol:
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Parameter Condition

Instrument HPLC system with UV detector

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)

Mobile Phase A 0.1% Trifluoroacetic acid (TFA) in Water

Mobile Phase B 0.1% Trifluoroacetic acid (TFA) in Acetonitrile

Gradient 5% to 95% B over 20 minutes

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 254 nm

Injection Volume 10 µL

Sample Preparation

Dissolve GLPG0492 in a 50:50 mixture of

Acetonitrile and Water to a final concentration of

1 mg/mL.

Data Presentation:

The purity of GLPG0492 is determined by the area percentage of the main peak in the

chromatogram.

Sample ID
Retention Time
(min)

Peak Area Area %

GLPG0492 12.5 15,000,000 99.8%

Impurity 1 8.2 25,000 0.17%

Impurity 2 14.1 5,000 0.03%

Experimental Workflow for HPLC Purity Analysis
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Sample Preparation HPLC Analysis Data Analysis

Weigh GLPG0492 Dissolve in Diluent Filter Sample Inject Sample Gradient Elution UV Detection Integrate Peaks Calculate Area % Report Purity

Sample Preparation

NMR Data Acquisition

Structural Analysis

Dissolve GLPG0492 in Deuterated Solvent

Transfer to NMR Tube

1D NMR (¹H, ¹³C) 2D NMR (COSY, HSQC)

Assign Chemical Shifts Correlate Nuclei (COSY, HSQC)

Confirm Structure

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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